Cas no 165740-12-5 (Ethyl 4-(3-bromo-8-chloro-5,6-dihydrobenzo[1,2]cyclohepta[2,4-b]pyridin-11-ylidene)piperidine-1-carboxylate)

• Product Name: Ethyl 4-(3-bromo-8-chloro-5,6-dihydrobenzo[1,2]cyclohepta[2,4-b]pyridin-11-ylidene)piperidine-1-carboxylate
• CAS No: 165740-12-5
• MF: C₂₂H₂₂BrClN₂O₂
• MW: 461.779284000397
• CID: 4786348
• PubChem ID: 10742688
• Update Time: 2024-11-04

Ethyl 4-(3-bromo-8-chloro-5,6-dihydrobenzo[1,2]cyclohepta[2,4-b]pyridin-11-ylidene)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-bromo-8-chloro-5,6-dihydrobenzo[1,2]cyclohepta[2,4-b]pyridin-11-ylidene)piperidine-1-carb
• Aryl halide chemistry informer library compound X6
• SCHEMBL12550607
• 165740-12-5
• Ethyl 4-(3-bromo-8-chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)piperidine-1-carboxylate
• Ethyl 4-(3-bromo-8-chloro-5,6-dihydrobenzo[1,2]cyclohepta[2,4-b]pyridin-11-ylidene)piperidine-1-carboxylate

• MDL： MFCD20260305
• Inchi： 1S/C22H22BrClN2O2/c1-2-28-22(27)26-9-7-14(8-10-26)20-19-6-5-18(24)12-15(19)3-4-16-11-17(23)13-25-21(16)20/h5-6,11-13H,2-4,7-10H2,1H3
• InChI Key： KEMBMHKAPVBZHC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)CCC1C=C(C=CC=1/C/2=C1\CCN(C(=O)OCC)CC\1)Cl

Computed Properties

• Exact Mass: 460.05532g/mol
• Monoisotopic Mass: 460.05532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 42.4

Experimental Properties

• Melting Point: 355 °C

Ethyl 4-(3-bromo-8-chloro-5,6-dihydrobenzo[1,2]cyclohepta[2,4-b]pyridin-11-ylidene)piperidine-1-carboxylate Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzocycloheptapyridines Benzocycloheptapyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzocycloheptapyridines